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Compound of Interest

Compound Name: (E)-5-Undecene

Cat. No.: B1236431 Get Quote

Introduction

(E)-5-Undecene is an acyclic olefin that serves as a crucial building block in the synthesis of

various insect pheromones.[1] Insect pheromones are chemical signals used for intraspecific

communication, playing a vital role in behaviors such as mating, aggregation, and trail-

following.[2] The specific stereochemistry of the double bond is often critical for biological

activity, making stereoselective synthesis of compounds like (E)-5-undecene essential for

producing effective pheromone lures for pest management and ecological studies.[3][4] This

document provides detailed protocols for the synthesis of (E)-5-undecene and its application in

the preparation of insect pheromones, targeting researchers in chemical synthesis and drug

development.

Physicochemical Properties of (E)-5-Undecene
A summary of the key physicochemical properties of (E)-5-undecene is presented below.
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Property Value Reference

Molecular Formula C₁₁H₂₂ [5]

Molecular Weight 154.29 g/mol [5]

CAS Number 764-97-6 [5]

IUPAC Name (E)-undec-5-ene [1]

Boiling Point
Data available in

SpringerMaterials
[1]

Kovats Retention Index
Standard non-polar: 1090,

1082
[1]

Synthesis of (E)-5-Undecene
Two primary stereoselective methods for the synthesis of (E)-5-undecene are the Wittig

reaction and olefin metathesis.

Wittig Reaction
The Wittig reaction is a widely used method for synthesizing alkenes from aldehydes or

ketones and a phosphonium ylide (Wittig reagent).[6][7] To achieve high (E)-selectivity for non-

stabilized ylides, the Schlosser modification is often employed.[8] For stabilized ylides, the (E)-

alkene is typically the major product.[9]

Caption: Wittig reaction pathway for (E)-5-Undecene synthesis.

Experimental Protocol: Wittig Synthesis of (E)-5-Undecene

This protocol describes the synthesis of (E)-5-undecene from pentanal and

hexyltriphenylphosphonium bromide.

Materials:

Hexyltriphenylphosphonium bromide

Anhydrous Tetrahydrofuran (THF)
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n-Butyllithium (n-BuLi) in hexanes (e.g., 2.5 M)

Pentanal

Saturated aqueous ammonium chloride (NH₄Cl) solution

Diethyl ether

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Procedure:

In a flame-dried, two-necked round-bottom flask under an inert atmosphere (e.g., argon),

suspend hexyltriphenylphosphonium bromide in anhydrous THF.

Cool the suspension to 0°C in an ice bath.

Slowly add one equivalent of n-BuLi solution dropwise. The solution will turn a deep red or

orange color, indicating the formation of the ylide.

Stir the mixture at 0°C for 30 minutes, then allow it to warm to room temperature and stir for

an additional hour.

Cool the reaction mixture to -78°C (dry ice/acetone bath).

Add one equivalent of pentanal dropwise.

Allow the reaction to slowly warm to room temperature and stir overnight.

Quench the reaction by adding saturated aqueous NH₄Cl solution.

Transfer the mixture to a separatory funnel and extract with diethyl ether (3x).

Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

Filter and concentrate the solvent under reduced pressure.
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Purify the crude product by flash column chromatography on silica gel (eluting with hexanes)

to yield pure (E)-5-undecene. The byproduct, triphenylphosphine oxide, is more polar and

will elute later.[10]

Expected Yield: Yields can vary but are often in the range of 60-80%. The E/Z ratio should be

determined by GC-MS or NMR analysis.

Olefin Metathesis
Olefin metathesis is a powerful reaction that reorganizes carbon-carbon double bonds.[11]

Cross-metathesis between 1-hexene and 1-heptene, using a ruthenium-based catalyst (e.g.,

Grubbs' catalyst), can produce (E)-5-undecene.[12][13] The reaction is driven by the removal

of the volatile byproduct, ethylene.[13]

Caption: Olefin cross-metathesis for (E)-5-Undecene synthesis.

Experimental Protocol: Olefin Metathesis Synthesis of (E)-5-Undecene

Materials:

1-Hexene

1-Heptene

Grubbs' Second Generation Catalyst

Anhydrous Dichloromethane (DCM)

Silica gel for column chromatography

Procedure:

In a clean, dry flask under an inert atmosphere, dissolve 1-hexene and 1-heptene (1:1 molar

ratio) in anhydrous DCM.

Add the Grubbs' catalyst (typically 1-5 mol%).
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Gently bubble argon or nitrogen through the solution to help remove the ethylene byproduct,

driving the reaction to completion.

Stir the reaction at room temperature and monitor its progress by TLC or GC-MS. The

reaction is typically complete within a few hours.

Once the starting materials are consumed, quench the reaction by adding a small amount of

ethyl vinyl ether.

Concentrate the reaction mixture under reduced pressure.

Purify the crude product by flash column chromatography on silica gel (eluting with hexanes)

to isolate (E)-5-undecene.

Expected Yield: Cross-metathesis reactions can provide high yields, often exceeding 80-90%,

with good (E)-selectivity depending on the catalyst and conditions.

Application in Pheromone Synthesis: Case Study
(E)-5-Undecene and its derivatives are precursors to various insect pheromones. For example,

functionalized undecenes can be key intermediates. A general workflow for pheromone

synthesis often involves the creation of the core alkene structure, followed by functional group

manipulation.

Caption: General workflow for insect pheromone synthesis.

Quantitative Data Summary
The following table summarizes typical quantitative data for the synthesis of (E)-alkenes

relevant to pheromone production.
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Synthesis
Method

Key
Reactants

Product
Typical
Yield (%)

E/Z Ratio Reference

Wittig

Reaction

Hexyltripheny

lphosphoniu

m bromide,

Pentanal

(E)-5-

Undecene
60 - 80%

>90:10 (with

Schlosser

mod.)

[8]

Cross-

Metathesis

1-Hexene, 1-

Heptene

(E)-5-

Undecene
80 - 95% >85:15 [13][14]

Wittig

Reaction

(5-

carboxypentyl

)triphenylpho

sphonium

bromide,

Butanal

Dec-6-enoic

acid
Not specified Not specified [15]

Cross-

Metathesis

8-nonenol, 1-

pentene

(Z)-4-

Tridecen-1-ol
73% 14:86 [14]

Cross-

Metathesis

Oleyl alcohol,

1-hexene

(Z)-9-

Pentadecen-

1-ol

77% 14:86 [14]

Conclusion
The stereoselective synthesis of (E)-5-undecene is a critical step in the production of several

insect pheromones. Both the Wittig reaction and olefin metathesis offer viable routes, with

olefin metathesis often providing higher yields and efficiency. The detailed protocols and data

presented here provide a foundation for researchers to synthesize these valuable

semiochemicals for applications in integrated pest management and chemical ecology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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